Cas no 2411333-66-7 (Methyl (E)-4-[1-(5-methyl-1-phenylpyrazol-4-yl)ethylamino]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[1-(5-methyl-1-phenylpyrazol-4-yl)ethylamino]-4-oxobut-2-enoate
• CAS No: 2411333-66-7
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5357420
• PubChem ID: 146099518
• Update Time: 2025-05-24

Methyl (E)-4-[1-(5-methyl-1-phenylpyrazol-4-yl)ethylamino]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795203
• methyl (2E)-3-{[1-(5-methyl-1-phenyl-1H-pyrazol-4-yl)ethyl]carbamoyl}prop-2-enoate
• Methyl (E)-4-[1-(5-methyl-1-phenylpyrazol-4-yl)ethylamino]-4-oxobut-2-enoate

• Inchi： 1S/C17H19N3O3/c1-12(19-16(21)9-10-17(22)23-3)15-11-18-20(13(15)2)14-7-5-4-6-8-14/h4-12H,1-3H3,(H,19,21)/b10-9+
• InChI Key： NWGFPKFJSGVFQO-MDZDMXLPSA-N
• SMILES： O=C(/C=C/C(=O)OC)NC(C)C1C=NN(C2C=CC=CC=2)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 446
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2

Additional information on Methyl (E)-4-[1-(5-methyl-1-phenylpyrazol-4-yl)ethylamino]-4-oxobut-2-enoate

Methyl (E)-4-[1-(5-methyl-1-phenylpyrazol-4-yl)ethylamino]-4-oxobut-2-enoate

The compound Methyl (E)-4-[1-(5-methyl-1-phenylpyrazol-4-yl)ethylamino]-4-oxobut-2-enoate with CAS No. 2411333667 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of enoates, which are known for their versatile reactivity and potential applications in drug design and synthesis. The structure of this molecule is characterized by a conjugated enone system, a methyl ester group, and a substituted pyrazole moiety, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of enoates like Methyl (E)-4-[1-(5-methyl-1-phenylpyrazol-4-yl)ethylamino]-4-oxobut-2-enolate in various biochemical pathways. The presence of the pyrazole ring, a heterocyclic structure with two nitrogen atoms, imparts significant biological activity to the compound. Pyrazoles are well-known for their ability to act as hydrogen bond donors and acceptors, which enhances their interactions with biological targets such as enzymes and receptors. This makes them valuable in the development of new therapeutic agents.

The synthesis of Methyl (E)-4-[1-(5-methyl-1 phenylpyrazol 4 yl) ethylamino] 4 oxobut 2 enoate involves a multi-step process that typically begins with the preparation of the pyrazole derivative. The key steps include nucleophilic substitution, condensation reactions, and oxidation to form the enone system. Researchers have optimized these steps to achieve high yields and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Recent research has demonstrated that Methyl (E)-4-[1-(5-methyl 1 phenylpyrazol 4 yl) ethylamino] 4 oxobut 2 enoate exhibits selective inhibitory activity against certain kinases, which are critical targets in cancer therapy. Its ability to modulate enzyme activity without causing significant toxicity makes it a strong candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also been explored for its role in organic synthesis as an intermediate. The enone system is particularly useful in Diels-Alder reactions and other cycloaddition processes, enabling the construction of complex molecular frameworks. This versatility underscores the importance of studying compounds like Methyl (E)-4-[1-(5-methyl 1 phenylpyrazol 4 yl) ethylamino] 4 oxobut 2 enoate in advancing both medicinal chemistry and synthetic methodologies.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of Methyl (E)-4-[1-(5-methyl 1 phenylpyrazol 4 yl) ethylamino] 4 oxobut 2 enoate. Quantum mechanical calculations have revealed that the compound's electronic structure facilitates favorable binding with target proteins, enhancing its bioavailability and efficacy. These findings have paved the way for rational drug design strategies that leverage the unique properties of this compound.

In conclusion, Methyl (E)-4-[1-(5-methyl 1 phenylpyrazol 4 yl) ethylamino] 4 oxobut 2 enoate is a remarkable organic molecule with diverse applications in chemistry and pharmacology. Its intricate structure, combined with cutting-edge research findings, positions it as a key player in the development of novel therapeutic agents and advanced synthetic techniques.